{Spiro[3.3]heptan-2-yl}methanesulfonyl chloride
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Description
Scientific Research Applications
1. Radical Generation and Rearrangement
- Spiro[3.3]heptan-3-yl radicals, including spiro[3.3]heptan-2-yl radicals, were generated and observed by ESR spectroscopy. These radicals exhibit structural similarities to cyclobutyl radicals and undergo rearrangement to cyclobutenylpropyl radicals at temperatures above 290 K (Roberts, Walton, & Maillard, 1986).
2. Synthesis of Spiro-Indoline Derivatives
- Spiro[indoline-3,2'-pyrrolidine] derivatives, relevant in medicinal chemistry, were synthesized using methanesulfonyl chloride, demonstrating its utility in diazaspirocycles formation (Tanaka, Mori, & Narasaka, 2004).
3. Optical Activity in Polymers
- Optically active (R)-spiro[3.3]heptane-2,6-dicarboxylic acid, related to the spiro[3.3]heptan-2-yl structure, was used to develop polymers with significant optical activity, indicating potential applications in materials science (Tang, Miura, Imae, & Kawakami, 1999).
4. Chemical Reactions and Syntheses
- Various studies have utilized derivatives of spiro[3.3]heptan-2-yl in chemical syntheses and reactions, highlighting its role in the formation of complex organic compounds with potential applications in drug development and other areas of chemistry. This includes research on different types of cycloadditions, sulfonylations, and the formation of novel organic structures (Bondar' et al., 2001); (Beveridge & Huppatz, 1970); (Hirai & Tokura, 1970); (Sardar et al., 2018); (Choi et al., 2000); (Shealy & Krauth, 1993); (Su, Winnick, & Kohl, 2001); (van der Haas et al., 2017); (Kim et al., 2012); (Dobrydnev et al., 2015); (Chernykh et al., 2015); (Kubota et al., 1979); (Opitz et al., 1995); (Hell et al., 2019); (Liu et al., 2011); (Burkhard et al., 2010).
Properties
IUPAC Name |
spiro[3.3]heptan-2-ylmethanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13ClO2S/c9-12(10,11)6-7-4-8(5-7)2-1-3-8/h7H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYSWFYQYACUEPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CC(C2)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2095409-68-8 |
Source
|
Record name | {spiro[3.3]heptan-2-yl}methanesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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